Cas no 83688-44-2 (3-Hydroxy-6H,7H,8H,9H,10H,11H-cycloheptacchromen-6-one)

3-Hydroxy-6H,7H,8H,9H,10H,11H-cycloheptacchromen-6-one structure

83688-44-2 structure

Product Name:3-Hydroxy-6H,7H,8H,9H,10H,11H-cycloheptacchromen-6-one

CAS No:83688-44-2

MF:C₁₄H₁₄O₃

MW:230.259164333344

MDL:MFCD02338733

CID:709143

PubChem ID:5415867

Update Time:2025-09-27

3-Hydroxy-6H,7H,8H,9H,10H,11H-cycloheptacchromen-6-one Chemical and Physical Properties

Names and Identifiers

- Benzo[b]cyclohepta[d]pyran-6(7H)-one,8,9,10,11-tetrahydro-3-hydroxy-
- 3-HYDROXY-8,9,10,11-TETRAHYDRO-7H-CYCLOHEPTA[C]CHROMEN-6-ONE
- 3-Hydroxy-8,9,10,11-tetrahydrocyclohepta[c]-chromen-6(7H)-one
- 1-Cycloheptene-1-carboxylic acid, 2-(2,4-dihydroxyphenyl)-, δ-lactone (7CI)
- 8,9,10,11-Tetrahydro-3-hydroxybenzo[b]cyclohepta[d]pyran-6(7H)-one (ACI)
- 3-Hydroxy-6,7,8,9,10,11-hexahydrocyclohepta[c]chromen-6-one
- 3-Hydroxy-6H,7H,8H,9H,10H,11H-cyclohepta[c]chromen-6-one
- 3-Hydroxy-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one
- UNII-X563HX34EA
- STL466132
- F75330
- 3-hydroxy-7H,8H,9H,10H,11H-cyclohepta[c]chromen-6-one
- SR-01000262009-1
- MFCD02338733
- SR-01000262009
- Benzo(b)cyclohepta(d)pyran-6(7H)-one, 8,9,10,11-tetrahydro-3-hydroxy-
- X563HX34EA
- AKOS000116602
- 667-Coumarin
- 3-Hydroxy-8,9,10,11-tetrahydro-7H-cycloheptacchromen-6-one
- Benzo[b]cyclohepta[d]pyran-6(7H)-one, 8,9,10,11-tetrahydro-3-hydroxy-
- Oprea1_703404
- ALBB-015758
- 83688-44-2
- SCHEMBL3625077
- BDBM50121070
- 3-Hydroxy-8,9,10,11-tetrahydrobenzo[b]cyclohepta[d]pyran-6(7H)-one
- CHEMBL3622017
- CCG-320697
- NS-02969
- Oprea1_557470
- XWZHCDCMXBLZFJ-UHFFFAOYSA-N
- EN300-05273
- 8,9,10,11-Tetrahydro-3-hydroxybenzo(b)cyclohepta(d)pyran-6(7H)-one 3-hydroxy-6,7,8,9,10,11-hexahydrocyclohepta(C)chromen-6-one
- DTXSID00419951
- HMS1782D18
- Z56895684
- 3-Hydroxy-6H,7H,8H,9H,10H,11H-cycloheptacchromen-6-one
- MDL： MFCD02338733
- Inchi： 1S/C14H14O3/c15-9-6-7-11-10-4-2-1-3-5-12(10)14(16)17-13(11)8-9/h6-8,15H,1-5H2
- InChI Key： XWZHCDCMXBLZFJ-UHFFFAOYSA-N
- SMILES： O=C1C2CCCCCC=2C2C(=CC(=CC=2)O)O1

Computed Properties

Exact Mass: 230.094294
Monoisotopic Mass: 230.094294
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 359
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 3

Experimental Properties

Density: 1.3
Boiling Point: 453.9°C at 760 mmHg
Flash Point: 201.4°C
Refractive Index: 1.625

3-Hydroxy-6H,7H,8H,9H,10H,11H-cycloheptacchromen-6-one Security Information

HazardClass：IRRITANT

3-Hydroxy-6H,7H,8H,9H,10H,11H-cycloheptacchromen-6-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	065101-500mg	3-Hydroxy-8,9,10,11-tetrahydrocyclohepta[c]-chromen-6(7H)-one	83688-44-2		500mg	3851CNY	2021-05-07
Alichem	A449042586-5g	3-Hydroxy-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one	83688-44-2	95%	5g	$793.80	2023-08-31
TRC	H956095-25mg	3-Hydroxy-6H,7H,8H,9H,10H,11H-cyclohepta[c]chromen-6-one	83688-44-2		25mg	$ 50.00	2022-06-04
TRC	H956095-50mg	3-Hydroxy-6H,7H,8H,9H,10H,11H-cyclohepta[c]chromen-6-one	83688-44-2		50mg	$ 95.00	2022-06-04
TRC	H956095-250mg	3-Hydroxy-6H,7H,8H,9H,10H,11H-cyclohepta[c]chromen-6-one	83688-44-2		250mg	$ 320.00	2022-06-04
abcr	AB409510-500 mg	3-Hydroxy-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one	83688-44-2		500MG	€254.60	2023-02-20
abcr	AB409510-1 g	3-Hydroxy-8,9,10,11-tetrahydrocyclohepta[c]chromen-6(7H)-one	83688-44-2		1g	€322.50	2023-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	065101-500mg	3-Hydroxy-8,9,10,11-tetrahydrocyclohepta[c]-chromen-6(7H)-one	83688-44-2		500mg	3851.0CNY	2021-07-13
eNovation Chemicals LLC	Y1266490-100mg	3-HYDROXY-8,9,10,11-TETRAHYDRO-7H-CYCLOHEPTACCHROMEN-6-ONE	83688-44-2	95%	100mg	$125	2024-06-07
eNovation Chemicals LLC	Y1266490-250mg	3-HYDROXY-8,9,10,11-TETRAHYDRO-7H-CYCLOHEPTACCHROMEN-6-ONE	83688-44-2	95%	250mg	$180	2024-06-07

3-Hydroxy-6H,7H,8H,9H,10H,11H-cycloheptacchromen-6-one Production Method

Production Method 1

52784-32-4

83688-44-2

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; overnight, rt

Reference

Modified coumarins. 24. Synthesis of cycloheptane-annellated tetracyclic furocoumarins

Garazd, Ya. L.; et al, Chemistry of Natural Compounds, 2006, 42(6), 656-664

Production Method 2

774-05-0

83688-44-2

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Sulfuric acid Solvents: Water ; 30 min, < 10 °C; 10 °C → rt; 3 h, rt
1.2 Reagents: Water ; 0 °C

Reference

Synthesis, in vitro antiproliferative activity, and in silico studies of fused tricyclic coumarin sulfonate derivatives

El-Gamal, Mohammed I.; et al, European Journal of Medicinal Chemistry, 2014, 84, 68-76

Production Method 3

774-05-0

83688-44-2

Reaction Conditions

1.1 Catalysts: Sulfuric acid

Reference

Synthesis of bicoumarin thiophosphate derivatives as steroid sulfatase inhibitors

Demkowicz, Sebastian; et al, European Journal of Medicinal Chemistry, 2015, 101, 358-366

Production Method 4

56745-53-0

83688-44-2

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Trifluoroacetic acid , Water

Reference

Synthesis of inhibitors of steroid sulfatase and towards the synthesis of a chiral electrophilic fluorinating reagent

Liu, Yong, 2007, , 68(11),

Production Method 5

52784-32-4

83688-44-2

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol , Water ; 0 °C; overnight, rt
1.2 Solvents: Water ; cooled

Reference

Modified Coumarins. 12. Synthesis of 3,4-Cycloannelated Coumarin β-D-Glucopyranosides

Garazd, Ya. L.; et al, Chemistry of Natural Compounds (Translation of Khimiya Prirodnykh Soedinenii), 2004, 40(1), 6-12

Production Method 6

774-05-0

83688-44-2

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Sulfuric acid ; 0 °C; 3 h, rt

Reference

Synthesis of New Tricyclic and Tetracyclic Fused Coumarin Sulfonate Derivatives and Their Inhibitory Effects on LPS-Induced Nitric Oxide and PGE2 Productions in RAW 264.7 Macrophages: Part 2

El-Gamal, Mohammed I.; et al, Archiv der Pharmazie (Weinheim, 2016, 349(11), 853-863

Production Method 7

774-05-0

83688-44-2

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Sulfuric acid ; 0 °C; 3 h, rt

Reference

Synthesis of tricyclic fused coumarin sulfonates and their inhibitory effects on LPS-induced nitric oxide and PGE2 productions in RAW 264.7 macrophages

Jang, Hyeon-Lok; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(2), 571-575

Production Method 8

774-05-0

83688-44-2

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Sulfuric acid ; 0 °C; 0 °C → rt; 4 h, rt

Reference

Coumarin-dithiocarbamate hybrids as novel multitarget AChE and MAO-B inhibitors against Alzheimer's disease: Design, synthesis and biological evaluation

He, Qi; et al, Bioorganic Chemistry, 2018, 81, 512-528

Production Method 9

774-05-0

83688-44-2

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Sulfuric acid ; 30 min, < 10 °C; 10 °C → rt; 3 h, rt
1.2 Solvents: Water ; 0 °C

Reference

Tricyclic coumarin sulphonate derivatives with alkaline phosphatase inhibitory effects: in vitro and docking studies

Iqbal, Jamshed; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2018, 33(1), 479-484

Production Method 10

83688-44-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Toluene ; 2 - 3 h, 100 °C; 0.5 h, 100 °C
2.1 Reagents: Trifluoroacetic acid , Sulfuric acid ; 0 °C; 0 °C → rt; 4 h, rt

Reference

Coumarin-dithiocarbamate hybrids as novel multitarget AChE and MAO-B inhibitors against Alzheimer's disease: Design, synthesis and biological evaluation

He, Qi; et al, Bioorganic Chemistry, 2018, 81, 512-528

Production Method 11

83688-44-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Benzene ; rt → reflux
1.2 Solvents: Benzene ; 3 - 4 h, reflux; reflux → rt
1.3 Solvents: Acetic acid ; rt
1.4 Solvents: Water ; 0 °C
2.1 Reagents: Trifluoroacetic acid , Sulfuric acid ; 30 min, < 10 °C; 10 °C → rt; 3 h, rt
2.2 Solvents: Water ; 0 °C

Reference

Tricyclic coumarin sulphonate derivatives with alkaline phosphatase inhibitory effects: in vitro and docking studies

Iqbal, Jamshed; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2018, 33(1), 479-484

Production Method 12

83688-44-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Benzene ; reflux
2.1 Reagents: Trifluoroacetic acid , Sulfuric acid ; 0 °C; 3 h, rt

Reference

Synthesis of New Tricyclic and Tetracyclic Fused Coumarin Sulfonate Derivatives and Their Inhibitory Effects on LPS-Induced Nitric Oxide and PGE2 Productions in RAW 264.7 Macrophages: Part 2

El-Gamal, Mohammed I.; et al, Archiv der Pharmazie (Weinheim, 2016, 349(11), 853-863